Cas no 946714-48-3 (N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine)
N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine Chemical and Physical Properties
Names and Identifiers
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- N-[2-(2-Amino-6-chlorophenoxy)ethyl]-N,N-dimethylamine
- BB 0253561
- AKOS010336263
- SCHEMBL8068646
- 946714-48-3
- DTXSID20649859
- 3-chloro-2-[2-(dimethylamino)ethoxy]aniline
- N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine
-
- MDL: MFCD08686779
- Inchi: 1S/C10H15ClN2O/c1-13(2)6-7-14-10-8(11)4-3-5-9(10)12/h3-5H,6-7,12H2,1-2H3
- InChI Key: OTUJFXFCHUKLHZ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1OCCN(C)C)N
Computed Properties
- Exact Mass: 214.0872908g/mol
- Monoisotopic Mass: 214.0872908g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.5Ų
N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N012095-50mg |
N-[2-(2-Amino-6-chlorophenoxy)ethyl]-N,N-dimethylamine |
946714-48-3 | 50mg |
$ 170.00 | 2022-06-02 | ||
| TRC | N012095-100mg |
N-[2-(2-Amino-6-chlorophenoxy)ethyl]-N,N-dimethylamine |
946714-48-3 | 100mg |
$ 280.00 | 2022-06-02 |
N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine
Comprehensive Overview of N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine (CAS No. 946714-48-3)
N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine (CAS No. 946714-48-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a chlorophenoxy moiety linked to an ethylamine backbone, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine synthesis" or "CAS 946714-48-3 applications", highlighting its relevance in modern scientific inquiries.
The molecular structure of N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine incorporates both amino and chloro functional groups, which are pivotal in drug design and material science. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such compounds with minimal environmental impact. Questions like "How to purify N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine?" or "What solvents are compatible with CAS 946714-48-3?" are commonly explored in academic forums and patent literature, reflecting the compound's technical complexity.
In the context of pharmaceutical intermediates, N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine serves as a building block for active pharmaceutical ingredients (APIs). Its chlorophenoxy segment is particularly noteworthy for its potential bioactivity, aligning with the growing demand for targeted drug delivery systems. Searches related to "CAS 946714-48-3 in drug development" or "mechanism of action of chlorophenoxy derivatives" underscore its therapeutic prospects. Additionally, the compound's stability under various pH conditions makes it a subject of interest for formulation scientists.
From an analytical perspective, N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine requires precise characterization techniques such as HPLC, NMR, and mass spectrometry. Laboratories often query "analytical methods for CAS 946714-48-3" or "spectral data of N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine" to ensure accurate identification and purity assessment. The compound's logP and solubility profile are also critical parameters for researchers working on structure-activity relationships (SAR).
The industrial applications of N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine extend beyond pharmaceuticals. Its derivatives are explored in agrochemicals and specialty chemicals, where its chloro and amino functionalities contribute to herbicidal or pesticidal activity. Queries like "CAS 946714-48-3 in crop protection" or "role of phenoxyethylamines in agrochemistry" reflect this multidisciplinary utility. Furthermore, the compound's compatibility with polymer chemistry opens avenues for advanced material design.
Safety and handling of N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine are frequently discussed topics, with searches such as "CAS 946714-48-3 SDS" or "storage conditions for chlorophenoxyethylamines". While the compound is not classified as hazardous under standard regulations, proper laboratory practices are essential to mitigate risks. Its thermal stability and reactivity with other chemicals are also subjects of ongoing research, particularly in process optimization studies.
In summary, N-2-(2-Amino-6-chlorophenoxy)ethyl-N,N-dimethylamine (CAS No. 946714-48-3) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and functional groups make it a focal point for innovation, as evidenced by the myriad of technical queries and research publications surrounding it. As the scientific community continues to explore sustainable synthesis and bioactive molecules, this compound remains a key player in advancing chemical and therapeutic discoveries.
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